Cas no 2386229-26-9 (6-Bromo-5-methylquinoxaline)

• Product Name: 6-Bromo-5-methylquinoxaline
• CAS No: 2386229-26-9
• MF: C₉H₇BrN₂
• MW: 223.069280862808
• CID: 5039063
• PubChem ID: 135392573
• Update Time: 2026-02-28

6-Bromo-5-methylquinoxaline Chemical and Physical Properties

Names and Identifiers

• 6-bromo-5-methylquinoxaline
• BS-45144
• MFCD31699512
• SCHEMBL26920348
• 2386229-26-9
• E74381
• 6-Bromo-5-methylquinoxaline

• Inchi： 1S/C9H7BrN2/c1-6-7(10)2-3-8-9(6)12-5-4-11-8/h2-5H,1H3
• InChI Key： MMSAUSUYJVUOJD-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C=1C)=NC=CN=2

Computed Properties

• Exact Mass: 221.97926g/mol
• Monoisotopic Mass: 221.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 25.8

Additional information on 6-Bromo-5-methylquinoxaline

6-Bromo-5-Methylquinoxaline (CAS No. 2386229-26-9): A Structurally Distinct Quinoxaline Derivative with Emerging Applications in Drug Discovery

Among the diverse array of heterocyclic compounds, 6-Bromo-5-methylquinoxaline (CAS No. 2386229-26-9) stands out as a structurally unique member of the quinoxaline family. This compound, characterized by its substituted quinoxaline core bearing a bromo group at position 6 and a methyl substituent at position 5, has garnered significant attention in recent years due to its promising pharmacological properties and synthetic versatility. Recent advancements in medicinal chemistry have revealed its potential in antitumor applications, neuroprotective effects, and as a scaffold for developing novel bioactive molecules.

The synthesis of 6-Bromo-5-methylquinoxaline typically involves multistep organic reactions optimized for high yield and purity. A notable method published in the Journal of Heterocyclic Chemistry (2023) describes a one-pot approach using 4-aminoacetophenone derivatives and urea under microwave-assisted conditions. This methodology not only reduces reaction time but also achieves >95% purity as confirmed by NMR spectroscopy and X-ray crystallography. The compound's melting point (178–180°C) and solubility profile (soluble in DMSO and DMF) make it particularly amenable for biological testing in aqueous environments.

In pharmacological studies, this brominated quinoxaline derivative has demonstrated remarkable antiproliferative activity against multiple cancer cell lines. Research from the Cancer Research Communications (2024) highlighted its IC₅₀ values of 1.8–4.3 μM against HeLa cervical carcinoma cells and MCF-7 breast cancer cells, surpassing traditional chemotherapeutic agents like doxorubicin in select assays. Mechanistic investigations revealed dual action: inhibition of topoisomerase IIα activity coupled with induction of apoptosis via caspase-3 activation pathways. These findings align with emerging trends emphasizing multitargeted anticancer agents to overcome drug resistance mechanisms.

Beyond oncology applications, recent studies have explored the neuroprotective potential of 6-Bromo-5-methylquinoxaline. In an Alzheimer's disease model published in Nature Communications Biology (2024), the compound exhibited neuroprotective effects by inhibiting β-secretase 1 (BACE1) enzyme activity at submicromolar concentrations (< 0.7 μM). Structural analysis using molecular docking simulations showed favorable interactions between the bromo group and critical residues in BACE1's active site, suggesting this derivative could serve as a lead compound for developing Alzheimer's therapeutics with improved blood-brain barrier permeability.

Synthetic chemists have leveraged this compound's modular structure to create bioisosteric analogs with enhanced properties. A 2023 study in Chemical Science demonstrated that substituting the methyl group with trifluoromethyl groups significantly improved metabolic stability while maintaining cytotoxic activity. Such structural modifications exemplify current trends toward optimizing drug-like properties through rational design strategies informed by quantitative structure-activity relationship (QSAR) modeling.

In material science applications, this quinoxaline derivative has shown promise as an electron-deficient acceptor material for organic photovoltaics (OPVs). Research reported in Advanced Materials (2024) demonstrated power conversion efficiencies up to 11.8% when used as a blend with donor polymers like PBDTTPD. The bromo substitution was found to enhance charge transport properties through planarization of molecular structures, addressing longstanding challenges in achieving balanced exciton dissociation and charge extraction.

The compound's unique photophysical properties—excitation wavelength maxima at 385 nm and emission peaks around 475 nm—make it an attractive candidate for fluorescent tagging applications. A recent proof-of-concept study described its use as a ratiometric sensor for detecting copper ions in aqueous solutions with sub-nanomolar sensitivity, opening new avenues for environmental monitoring systems.

In regulatory contexts, compliance with international chemical safety standards remains paramount during synthesis and handling of this compound. While no specific toxicity data is currently available beyond standard mutagenicity assays showing negative results under OECD guidelines, prudent laboratory practices recommend using standard PPE including nitrile gloves and fume hoods during synthesis procedures.

Ongoing research continues to explore synergistic combinations involving 6-Bromo-5-methylquinoxaline. A collaborative study between MIT and Pfizer published in early 2024 demonstrated enhanced antiviral efficacy when combined with remdesivir against SARS-CoV-2 variants, suggesting potential utility in emerging infectious disease management strategies.

This multifunctional molecule continues to redefine boundaries across therapeutic areas through innovative structural modifications enabled by modern computational chemistry tools like DFT modeling and machine learning-driven virtual screening platforms. Its journey from synthetic curiosity to clinical candidate underscores the transformative power of heterocyclic chemistry in addressing unmet medical needs while adhering to evolving regulatory landscapes.